Cas no 1420982-83-7 (1-(1-Benzylazetidin-3-yl)propane-1,3-diol)

• Product Name: 1-(1-Benzylazetidin-3-yl)propane-1,3-diol
• CAS No: 1420982-83-7
• MF: C₁₃H₁₉NO₂
• MW: 221.29546380043
• CID: 2182037
• Update Time: 2023-08-06

1-(1-Benzylazetidin-3-yl)propane-1,3-diol Chemical and Physical Properties

Names and Identifiers

• 1-(1-Benzylazetidin-3-yl)propane-1,3-diol
• AM99860

• Inchi： 1S/C13H19NO2/c15-7-6-13(16)12-9-14(10-12)8-11-4-2-1-3-5-11/h1-5,12-13,15-16H,6-10H2
• InChI Key： WHSXORPGNZHVNF-UHFFFAOYSA-N
• SMILES： OC(CCO)C1CN(CC2C=CC=CC=2)C1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 198
• Topological Polar Surface Area: 43.7